3-(methoxycarbonyl)-1-(2-ethoxyethyl)-4-nitro-1H-pyrazole-5-carboxylic acid

• CAS RN: 792970-07-1
• Molecular Formula: C10H13N3O7
• Molecular Weight: 287.23 g/mol
• IUPAC Name: 2-(2-ethoxyethyl)-5-methoxycarbonyl-4-nitropyrazole-3-carboxylic acid
• InChI: InChI=1S/C10H13N3O7/c1-3-20-5-4-12-8(9(14)15)7(13(17)18)6(11-12)10(16)19-2/h3-5H2,1-2H3,(H,14,15)
• InChI Key: LCMJCOHUPUWCGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=C(C(=N1)C(=O)OC)[N+](=O)[O-])C(=O)O

Description

3-(methoxycarbonyl)-1-(2-ethoxyethyl)-4-nitro-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H13N3O7 and its molecular weight is 287.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The ester of Step 1 (1.63 g, 5.4 mmol) was added to a solution of potassium hydroxide (330 mg, 5.9 mmol) in methanol (20 mL) and the reaction mixture stirred at room temperature for 18 hours. The reaction mixture was concentrated in vacuo and the crude product dissolved in water and washed with ether. The aqueous phase was acidified with 2M hydrochloric acid and extracted into dichloromethane (3×100 mL). The organics were combined, dried over magnesium sulphate and concentrated in vacuo to yield the title product.